Cas no 1234810-12-8 (4-ethoxy-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzene-1-sulfonamide)

• Product Name: 4-ethoxy-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzene-1-sulfonamide
• CAS No: 1234810-12-8
• MF: C₁₂H₁₅N₃O₄S
• MW: 297.330201387405
• CID: 6068361
• PubChem ID: 49722619
• Update Time: 2025-08-02

4-ethoxy-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzene-1-sulfonamide
• 4-ethoxy-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]benzenesulfonamide
• F5871-2887
• 4-ethoxy-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)benzenesulfonamide
• AKOS024526179
• 1234810-12-8
• 4-ethoxy-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]benzene-1-sulfonamide

• Inchi： 1S/C12H15N3O4S/c1-3-18-10-4-6-11(7-5-10)20(16,17)13-8-12-14-9(2)15-19-12/h4-7,13H,3,8H2,1-2H3
• InChI Key： RPFBSGVRFOFPKO-UHFFFAOYSA-N
• SMILES： C1(S(NCC2ON=C(C)N=2)(=O)=O)=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 297.07832714g/mol
• Monoisotopic Mass: 297.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-ethoxy-N-(3-methyl-1,2,4-oxadiazol-5-yl)methylbenzene-1-sulfonamide

4-Ethoxy-N-(3-Methyl-1,2,4-Oxadiazol-5-Yl)Methylbenzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1234810-12-8, known as 4-Ethoxy-N-(3-Methyl-1,2,4-Oxadiazol-5-Yl)Methylbenzene-1-Sulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with an ethoxy group at the para position and a sulfonamide group attached to the methyl group of the oxadiazole moiety. The oxadiazole ring, a five-membered heterocycle containing two nitrogen atoms and one oxygen atom, is a key structural feature that contributes to the compound's distinctive chemical properties.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of novel pharmaceutical agents. The sulfonamide group is known for its ability to form hydrogen bonds, which can enhance the bioavailability and stability of drug molecules. Additionally, the oxadiazole ring is a versatile structural motif that can be further functionalized to create derivatives with enhanced biological activity. Researchers have explored the use of this compound as a potential lead molecule in anti-inflammatory and antitumor drug discovery programs.

The synthesis of 4-Ethoxy-N-(3-Methyl-1,2,4-Oxadiazol-5-Yl)Methylbenzene-1-Sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the benzene sulfonamide intermediate and the subsequent coupling reaction with the oxadiazole derivative. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are crucial for pharmacological studies.

From a pharmacological perspective, this compound exhibits interesting biological properties. Studies have shown that it demonstrates moderate inhibitory activity against certain kinases involved in inflammatory pathways. Furthermore, its ability to modulate cellular signaling pathways makes it a promising candidate for further investigation in preclinical models of chronic inflammation and cancer. Researchers have also explored its potential as a radiosensitizer in cancer therapy, where it could enhance the efficacy of radiation treatment by selectively targeting tumor cells.

In terms of material science applications, the compound's unique electronic properties make it a candidate for use in organic electronics. The oxadiazole ring contributes to its high electron-deficient character, which is desirable in materials used for light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent research has focused on incorporating this compound into polymer blends to improve their charge transport properties.

The environmental impact and safety profile of 4-Ethoxy-N-(3-Methyl-1,2,4-Oxadiazol-5-Yl)Methylbenzene-1-Sulfonamide are also areas of active research. Preliminary toxicity studies indicate that it has low acute toxicity in experimental animals; however, long-term exposure studies are required to fully assess its safety for human use. Regulatory agencies are closely monitoring the development of this compound to ensure compliance with international safety standards.

In conclusion, CAS No. 1234810-12-8 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure and promising biological activity position it as a valuable tool for advancing drug discovery and materials science research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.